2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptanoyl Fluoride

• IUPAC Name: 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptanoyl fluoride
• InChI: InChI=1S/C7HF13O/c8-1(9)3(11,12)5(15,16)7(19,20)6(17,18)4(13,14)2(10)21/h1H
• InChI Key: ZEZLMEWVHJPIDP-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(C(C(C(C(=O)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F
• Molecular Formula: C7HF13O
• DSSTOX Substance ID: DTXSID70379831
• Molecular Weight: 348.06 g/mol
• CAS RN: 5927-65-1

Description

2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptanoyl fluoride (DFH) is an organofluoride compound that is used in a variety of scientific research applications. It is an important reagent for the synthesis of organic compounds, such as pharmaceuticals, and is used in the production of fluorinated compounds. DFH is also used in a variety of biochemical and physiological studies as a probe to study the mechanism of action of certain compounds.

Mechanism of Action

The mechanism of action of 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptanoyl Fluoride is not fully understood, however it is believed to act as an inhibitor of certain enzymatic reactions. 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptanoyl Fluoride is believed to inhibit the activity of certain enzymes, such as proteases and phosphatases, by forming a covalent bond with the enzyme’s active site. This covalent bond prevents the enzyme from catalyzing its reaction, thus inhibiting its activity.
Biochemical and Physiological Effects
2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptanoyl Fluoride has been used in a variety of biochemical and physiological studies to study the mechanism of action of certain compounds. 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptanoyl Fluoride has been found to inhibit the activity of certain enzymes, such as proteases and phosphatases, by forming a covalent bond with the enzyme’s active site. 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptanoyl Fluoride has also been found to inhibit the activity of certain hormones and neurotransmitters, such as dopamine and norepinephrine, by binding to their receptors.

Advantages and Limitations for Lab Experiments

The use of 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptanoyl Fluoride in laboratory experiments has a number of advantages and limitations. One advantage is that 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptanoyl Fluoride is relatively stable and can be stored at room temperature. Another advantage is that 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptanoyl Fluoride is relatively non-toxic and has low volatility, making it safe to use in laboratory experiments. One limitation is that 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptanoyl Fluoride is a relatively expensive reagent, making it difficult to use in large-scale experiments. Another limitation is that 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptanoyl Fluoride is not very soluble in water, making it difficult to use in aqueous solutions.

Future Directions

There are a number of potential future directions for the use of 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptanoyl Fluoride in scientific research. One potential future direction is the use of 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptanoyl Fluoride in the synthesis of new organic compounds, such as pharmaceuticals. Another potential future direction is the use of 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptanoyl Fluoride in the study of the mechanism of action of certain hormones and neurotransmitters, such as dopamine and norepinephrine. Additionally, 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptanoyl Fluoride could be used in the study of biochemical and physiological processes, such as the regulation of cell signaling pathways. Finally, 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptanoyl Fluoride could be used as a tool to study the structure and function of proteins, such as enzymes and receptors.

Synthesis Methods

2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptanoyl Fluoride can be synthesized by a variety of methods, including the reaction of hexafluorobenzene with fluorotrimethylsilane, the reaction of hexafluorobenzene with difluoromethanesulfonyl fluoride, and the reaction of hexafluorobenzene with trifluoromethanesulfonyl fluoride. The reaction of hexafluorobenzene with fluorotrimethylsilane is the most commonly used method for the synthesis of 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptanoyl Fluoride. This method involves the reaction of hexafluorobenzene with fluorotrimethylsilane in the presence of a base, such as potassium carbonate, in an inert atmosphere. The reaction is carried out at a temperature of approximately 100°C and yields 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptanoyl Fluoride in high yields.

Scientific Research Applications

2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptanoyl Fluoride is used in a variety of scientific research applications, including the synthesis of organic compounds, the production of fluorinated compounds, and the study of biochemical and physiological processes. 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptanoyl Fluoride is used as a reagent in the synthesis of organic compounds, such as pharmaceuticals, and is also used in the production of fluorinated compounds, such as fluorinated polymers. 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptanoyl Fluoride is also used as a probe to study the mechanism of action of certain compounds, such as hormones and neurotransmitters.